1-Boc-4-fluoro-4-piperidinecarboxylic Acid
Overview
Description
1-Boc-4-fluoro-4-piperidinecarboxylic Acid is a useful research compound. Its molecular formula is C11H18FNO4 and its molecular weight is 247.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Crystal Structure Analysis
1-Boc-4-fluoro-4-piperidinecarboxylic acid and related compounds have been studied for their crystal and molecular structures. For instance, the crystal structure of 4-piperidinecarboxylic acid hydrochloride was characterized by X-ray diffraction and FTIR spectrum analysis, revealing details about its molecular conformation and intermolecular interactions (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Synthesis of Derivatives for GPCR Targets
The compound's derivatives have been synthesized for potential applications in targeting G protein-coupled receptors (GPCRs). A study described the synthesis of 1′-H-spiro-(indoline-3,4′-piperidine) and its derivatives, demonstrating a route for producing compounds useful for GPCR targets (Xie, Huang, Fang, & Zhu, 2004).
Peptide Synthesis
This compound is also instrumental in peptide synthesis. Research on dipeptides involving pipecolic acid (a derivative) highlighted its role in forming specific peptide conformations (Didierjean, Boussard, & Aubry, 2002).
Medicinal Chemistry Applications
In medicinal chemistry, the compound has been used for synthesizing various derivatives. For example, research into the synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid, a cyclic fluorinated beta-amino acid, shows its potential as a building block in this field (Van Hende et al., 2009).
Computational Studies
Computational prediction studies have been conducted on derivatives like N-BOC-Piperidine-4-Carboxylic acid to understand their electronic properties in different solvents, which is crucial for their applications in various scientific fields (Vimala et al., 2021).
Coordination Chemistry
Studies on coordination polymer compounds, involving derivatives like 1-Boc-piperidine-4-carboxaldehyde, provide insights into their potential in materials science and photoluminescence applications (Yu et al., 2006).
Safety and Hazards
The compound is classified under GHS07 for safety. The hazard statements include H302, H315, H319, H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P305, P338, P351, which suggest avoiding breathing dust/fume/gas/mist/vapors/spray, and in case of contact with eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
This compound is a unique chemical provided to early discovery researchers
Mode of Action
As a heterocyclic derivative, it may interact with its targets in a specific manner that leads to changes in cellular processes . .
Result of Action
As a unique chemical provided to early discovery researchers , its effects at the molecular and cellular level are subject to ongoing research.
Properties
IUPAC Name |
4-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18FNO4/c1-10(2,3)17-9(16)13-6-4-11(12,5-7-13)8(14)15/h4-7H2,1-3H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRQOTEPIFSRDMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18FNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40610344 |
Source
|
| Record name | 1-(tert-Butoxycarbonyl)-4-fluoropiperidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40610344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
614731-04-3 |
Source
|
| Record name | 1-(tert-Butoxycarbonyl)-4-fluoropiperidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40610344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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